2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide

• Molecular Formula: C18H21IN2O4S
• Molecular Weight: 488.3 g/mol
• IUPAC Name: 2-(2-ethoxy-N-methylsulfonylanilino)-N-(4-iodo-2-methylphenyl)acetamide
• InChI: InChI=1S/C18H21IN2O4S/c1-4-25-17-8-6-5-7-16(17)21(26(3,23)24)12-18(22)20-15-10-9-14(19)11-13(15)2/h5-11H,4,12H2,1-3H3,(H,20,22)
• InChI Key: GFAZDZSWJXRHDD-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N(CC(=O)NC2=C(C=C(C=C2)I)C)S(=O)(=O)C

Description

2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide is a selective antagonist of the angiotensin II type 2 receptor (AT2R). The AT2R is expressed in sensory neurons and has been implicated in the modulation of pain. By blocking the AT2R, 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide reduces pain signaling and thus reduces pain behaviors.
Biochemical and Physiological Effects:
2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has been shown to be well-tolerated in preclinical studies and has a favorable pharmacokinetic profile. 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide is metabolized primarily by the liver and excreted in the urine. 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has also been shown to have a low potential for drug-drug interactions.

Advantages and Limitations for Lab Experiments

2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has several advantages for use in lab experiments. It has a well-defined mechanism of action and has been extensively studied in preclinical models of chronic pain. 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide also has a long duration of action, which is desirable for the treatment of chronic pain. However, 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has some limitations for use in lab experiments. It has a low solubility in water, which can make it difficult to administer in certain experimental settings. 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide also has a relatively low potency, which can limit its effectiveness in certain experimental models.

Future Directions

There are several future directions for the development of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide. One potential direction is the development of more potent analogs of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide. Another potential direction is the evaluation of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide in clinical trials for the treatment of other types of chronic pain, such as cancer pain or fibromyalgia. Additionally, the combination of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide with other pain medications may be explored to enhance its effectiveness. Finally, the development of alternative administration routes for 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide, such as transdermal patches or subcutaneous injections, may be explored to improve its solubility and ease of administration.

Synthesis Methods

The synthesis of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide involves several steps, including the reaction of 2-ethoxyaniline with methylsulfonyl chloride to form 2-ethoxy(methylsulfonyl)aniline. This intermediate is then reacted with 4-iodo-2-methylbenzoyl chloride to form the final product, 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide. The overall yield of this synthesis is approximately 30%.

Scientific Research Applications

2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain and osteoarthritis pain. In these studies, 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has been shown to reduce pain behaviors and increase pain thresholds. 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-iodo-2-methylphenyl)acetamide has also been shown to have a long duration of action, which is desirable for the treatment of chronic pain.